Cas no 868755-61-7 (ethyl 1-methyl-3-thien-2-yl-1H-pyrazole-5-carboxylate)

• Product Name: ethyl 1-methyl-3-thien-2-yl-1H-pyrazole-5-carboxylate
• CAS No: 868755-61-7
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 719668
• PubChem ID: 7537652
• Update Time: 2025-09-28

ethyl 1-methyl-3-thien-2-yl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylicacid, 1-methyl-3-(2-thienyl)-, ethyl ester
• Ethyl 1-methyl-3-thien-2-yl-1H-pyrazole-5-carboxylate
• ethyl 2-methyl-5-thiophen-2-ylpyrazole-3-carboxylate
• SCHEMBL14626023
• DTXSID00428780
• 868755-61-7
• FT-0747482
• 1H-Pyrazole-5-carboxylicacid,1-methyl-3-(2-thienyl)-,ethyl ester
• starbld0002776
• MS-22205
• Ethyl 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylate
• DB-076768
• ethyl 1-methyl-3-thien-2-yl-1H-pyrazole-5-carboxylate

• Inchi： 1S/C11H12N2O2S/c1-3-15-11(14)9-7-8(12-13(9)2)10-5-4-6-16-10/h4-7H,3H2,1-2H3
• InChI Key： MUIUODSZPZJMMP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C(=O)OCC)N(C)N=1

Computed Properties

• Exact Mass: 236.06194880g/mol
• Monoisotopic Mass: 236.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• Density: 1.27
• Melting Point: 72 °C
• Boiling Point: 378.9°C at 760 mmHg
• Flash Point: 182.9°C
• Refractive Index: 1.619